Cas no 539812-95-8 (4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one)
539812-95-8 structure
Product Name:4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
CAS No:539812-95-8
MF:C14H17BrN6O2
MW:381.227781057358
CID:6059691
PubChem ID:135517162
Update Time:2023-12-13
4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
- 4-amino-3-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-6-tert-butyl-1,2,4-triazin-5-one
- F1252-0868
- 539812-95-8
- SR-01000010944-1
- 4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
- CHEMBL3199665
- SR-01000010944
- (E)-4-amino-3-(2-(5-bromo-2-hydroxybenzylidene)hydrazinyl)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one
- AKOS016354827
-
- Inchi: 1S/C14H17BrN6O2/c1-14(2,3)11-12(23)21(16)13(20-18-11)19-17-7-8-6-9(15)4-5-10(8)22/h4-7,22H,16H2,1-3H3,(H,19,20)/b17-7+
- InChI Key: XDOWPDHXYFHVDB-REZTVBANSA-N
- SMILES: BrC1C=CC(=C(C=1)/C=N/NC1=NN=C(C(N1N)=O)C(C)(C)C)O
Computed Properties
- Exact Mass: 380.05964g/mol
- Monoisotopic Mass: 380.05964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 116Ų
4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1252-0868-2μmol |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-5μmol |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-10μmol |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-20μmol |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-1mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-2mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-3mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-4mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-5mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1252-0868-10mg |
4-amino-3-[(E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazin-1-yl]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one |
539812-95-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
539812-95-8 (4-amino-3-(E)-2-(5-bromo-2-hydroxyphenyl)methylidenehydrazin-1-yl-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one) Related Products
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